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Compound of Interest

Compound Name:
(2,4-Dichloro-5-

isopropoxyphenyl)hydrazine

Cat. No.: B1295772 Get Quote

(2,4-Dichloro-5-isopropoxyphenyl)hydrazine is a substituted phenylhydrazine that serves as

a high-value intermediate in the synthesis of complex organic molecules. Its specific

substitution pattern—featuring two chlorine atoms and an isopropoxy group on the phenyl ring

—offers a unique combination of steric and electronic properties. These features are often

exploited by medicinal chemists to fine-tune the pharmacokinetic and pharmacodynamic

profiles of drug candidates, such as modulating receptor binding, improving metabolic stability,

or enhancing lipophilicity. This guide provides an in-depth overview for researchers and drug

development professionals on the commercial sourcing, synthesis, applications, and safe

handling of this versatile chemical building block.

Physicochemical Properties
A clear understanding of the fundamental properties of a chemical intermediate is the bedrock

of its effective application in synthesis. The key identifiers and physical characteristics of (2,4-
Dichloro-5-isopropoxyphenyl)hydrazine are summarized below.
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Property Value Source(s)

CAS Number 40178-22-1 [1][2]

Molecular Formula C₉H₁₂Cl₂N₂O [1][2]

Molecular Weight 235.11 g/mol [1][2]

Appearance White solid [1]

Solubility Insoluble in water [1]

Part 1: Commercial Sourcing and Supplier Overview
In pharmaceutical research and development, the reliability and purity of starting materials are

paramount. Sourcing intermediates from reputable suppliers ensures consistency across

batches, minimizes the risk of introducing impurities that could derail synthesis or clinical trials,

and provides the necessary documentation for regulatory filings. (2,4-Dichloro-5-
isopropoxyphenyl)hydrazine is available from a range of chemical suppliers who specialize

in providing building blocks for research and commercial applications.

Table of Commercial Suppliers:

Supplier Specialization

BOC Sciences
Drug discovery services, custom synthesis, and

supplier of intermediates.[3]

Santa Cruz Biotechnology
Biochemicals for proteomics and general life

science research.[2]

BLDpharm
Supplier of organic building blocks, offering

analytical data like NMR and HPLC.[4]

ChemicalBook

An online directory listing multiple suppliers,

including Hangzhou Sage Chemical Co., Ltd.,

and Wuhan TCASChem Technology Co., Ltd.[1]

Hangzhou Keying Chem Co., Ltd. Chemical supplier based in China.
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Note: This list is not exhaustive but represents a cross-section of available suppliers.

Researchers should conduct their own due diligence to ensure the supplier's specifications

meet their project's requirements.

Part 2: Strategic Application in Drug Discovery
Substituted hydrazines are foundational reagents for constructing nitrogen-containing

heterocyclic cores, which are ubiquitous in pharmaceuticals. The primary utility of (2,4-
Dichloro-5-isopropoxyphenyl)hydrazine lies in its ability to undergo cyclocondensation

reactions to form structures like indoles (via the Fischer indole synthesis), pyrazoles, and

triazines.[5][6]

The specific dichloroisopropoxy substitution pattern is particularly relevant. The chloro groups

can act as metabolic blockers or participate in halogen bonding, while the isopropoxy group

can enhance solubility and modulate binding affinity. This moiety is found in molecules

targeting a range of biological systems. For instance, related dichlorophenyl ether structures

are present in advanced drug candidates like MGL-3196 (Resmetirom), a selective thyroid

hormone receptor β agonist developed for dyslipidemia, highlighting the pharmaceutical

relevance of this substitution pattern.[7]

Representative Synthetic Workflow
The most common application of this hydrazine is as a nucleophile to react with a dicarbonyl

compound or its equivalent, leading to the formation of a heterocyclic ring. The diagram below

illustrates a generalized workflow for synthesizing a heterocyclic core, a common strategy in

drug discovery.
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Upstream Synthesis

Core Synthesis Application

(2,4-Dichloro-5-isopropoxyphenyl)amine

Diazonium Salt Intermediate

 Diazotization
(NaNO₂, HCl)

(2,4-Dichloro-5-isopropoxyphenyl)hydrazine

 Reduction
(e.g., Na₂SO₃)

Heterocyclic API Core
(e.g., Triazinedione)

 Cyclocondensation

Dicarbonyl Synthon
(e.g., α-ketoacid)

Generalized synthetic workflow from aniline precursor to a heterocyclic core.

Click to download full resolution via product page

Caption: Generalized synthetic workflow from aniline precursor to a heterocyclic core.

Part 3: Synthesis Protocol and Quality Control
Laboratory-Scale Synthesis Protocol
The synthesis of (2,4-Dichloro-5-isopropoxyphenyl)hydrazine is typically achieved via a two-

step process starting from the corresponding aniline, 2,4-dichloro-5-isopropoxyaniline.[1] A

patent for the synthesis of this aniline precursor outlines its preparation from 2,4-dichlorophenol

through a four-step process involving esterification, nitration, hydrolysis, and etherification.[8][9]

The subsequent conversion to the hydrazine is a standard, well-established chemical

transformation.
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Objective: To synthesize (2,4-Dichloro-5-isopropoxyphenyl)hydrazine hydrochloride from

2,4-dichloro-5-isopropoxyaniline.

Materials:

2,4-dichloro-5-isopropoxyaniline

Concentrated Hydrochloric Acid (HCl)

Sodium Nitrite (NaNO₂)

Sodium Sulfite (Na₂SO₃) or Tin(II) Chloride (SnCl₂)

Distilled water

Ice

Procedure:

Diazotization:

Suspend one equivalent of 2,4-dichloro-5-isopropoxyaniline in a suitable amount of

concentrated HCl and water.

Cool the mixture to 0-5 °C in an ice bath with vigorous stirring. The low temperature is

critical to prevent the decomposition of the unstable diazonium salt.

Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 equivalents) dropwise,

ensuring the temperature remains below 5 °C. The formation of the diazonium salt is

indicated by a positive starch-iodide paper test for excess nitrous acid.

Reduction:

In a separate flask, prepare a solution of the reducing agent (e.g., 3-4 equivalents of

sodium sulfite or tin(II) chloride) in water or acid.

Cool the reducing solution in an ice bath.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1295772?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Slowly add the cold diazonium salt solution to the reducing solution with continuous

stirring, maintaining a low temperature. This controlled addition is crucial for managing the

exothermicity of the reaction.

After the addition is complete, allow the reaction to stir for several hours, gradually

warming to room temperature to ensure the reduction is complete.

Isolation and Purification:

The resulting product, often the hydrochloride salt, may precipitate from the solution.

Collect the solid by vacuum filtration and wash with cold water to remove inorganic salts.

The crude product can be further purified by recrystallization from a suitable solvent

system (e.g., ethanol/water) to achieve the desired purity for subsequent applications.

Quality Control & Analytical Methods
Ensuring the identity and purity of the synthesized intermediate is a non-negotiable step in drug

development.

High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the

compound by separating it from any starting materials or by-products.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Confirms the chemical

structure by providing information about the arrangement of atoms within the molecule.

Mass Spectrometry (MS): Verifies the molecular weight of the compound.[4]

Part 4: Safety, Handling, and Regulatory Profile
(2,4-Dichloro-5-isopropoxyphenyl)hydrazine and its precursors, particularly hydrazine

derivatives, are hazardous chemicals that require strict safety protocols.[10][11]

GHS Hazard Identification (Based on related hydrazine compounds):
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Hazard Class Category

Acute Toxicity (Oral, Dermal, Inhalation) Category 2, 3, or 4

Skin Corrosion/Irritation Category 1B

Serious Eye Damage Category 1

Skin Sensitization Category 1

Carcinogenicity Category 1B (Suspected)

Aquatic Hazard (Acute & Chronic) Category 1 or 2

Source: Data synthesized from Safety Data Sheets for related hydrazine compounds.[10][11]

Key Precautionary Measures (P-Statements):
P201 & P202: Obtain special instructions before use and do not handle until all safety

precautions have been read and understood.[10]

P260 & P261: Do not breathe dust/fume/gas/mist/vapors/spray.[10]

P273: Avoid release to the environment.[10]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[10]

P284: In case of inadequate ventilation, wear respiratory protection.[11]

Emergency Procedures:
Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration and seek immediate medical attention.[11]

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with copious

amounts of water for at least 15 minutes and call a physician.[11]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and get immediate medical attention from an

ophthalmologist.
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Ingestion: Do NOT induce vomiting. Rinse mouth with water and call a physician

immediately.[10]

Regulatory Note: In the United States, some research chemicals are supplied under the TSCA

R&D Exemption, meaning they are intended for laboratory use only and not for commercial

purposes without appropriate regulatory consent.[10]

Conclusion
(2,4-Dichloro-5-isopropoxyphenyl)hydrazine is a strategically important chemical

intermediate whose unique substitution pattern makes it a valuable building block for the

synthesis of novel pharmaceutical agents. Its commercial availability from multiple suppliers

facilitates its use in both academic research and industrial drug development. However, its

synthesis and handling demand a rigorous approach to safety due to the inherent hazards

associated with hydrazine derivatives. By understanding its chemical properties, synthetic

applications, and safety protocols, researchers can effectively and safely leverage this

compound to advance the frontiers of medicinal chemistry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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